Cas no 2171868-78-1 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid)

• Product Name: 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid
• CAS No: 2171868-78-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5959812
• PubChem ID: 165514592
• Update Time: 2025-06-09

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid
• 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-3-methylbutanoic acid
• 2171868-78-1
• EN300-1520986

• Inchi： 1S/C26H30N2O5/c1-17(13-23(29)30)14-27-24(31)26(11-6-12-26)16-28-25(32)33-15-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LOYPPVXZADIJIB-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCC(C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid

Comprehensive Overview of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid (CAS No. 2171868-78-1)

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid (CAS No. 2171868-78-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating complex peptides with high purity and yield, addressing the growing demand for peptide-based therapeutics in modern medicine.

The compound's molecular architecture includes a cyclobutyl ring and a 3-methylbutanoic acid moiety, which contribute to its stability and reactivity. These features are particularly valuable in drug discovery, where precision and efficiency are paramount. Recent trends in biotechnology highlight the importance of Fmoc-protected amino acids, as they enable the synthesis of peptides with minimal side reactions. This aligns with the increasing interest in personalized medicine and targeted therapies, where CAS No. 2171868-78-1 plays a pivotal role.

In addition to its pharmaceutical applications, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid is also explored in material science for designing biofunctional surfaces and coatings. Its compatibility with automated peptide synthesizers has made it a favorite among researchers working on high-throughput screening and combinatorial chemistry. Questions like "How to optimize Fmoc deprotection in peptide synthesis?" or "What are the latest advancements in cyclobutyl-containing compounds?" often lead to discussions involving this compound, reflecting its relevance in cutting-edge research.

The compound's CAS No. 2171868-78-1 is frequently cited in patents and scientific literature, underscoring its importance in innovation. As the demand for peptide-based drugs grows, so does the need for reliable intermediates like this one. Its synthesis and purification protocols are well-documented, making it accessible to both academic and industrial researchers. The integration of Fmoc-protected building blocks in green chemistry initiatives further enhances its appeal, as sustainability becomes a key focus in chemical manufacturing.

In summary, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylbutanoic acid (CAS No. 2171868-78-1) is a versatile and indispensable tool in modern chemistry and biotechnology. Its applications span from drug development to advanced materials, making it a subject of ongoing research and innovation. By understanding its properties and potential, scientists can continue to push the boundaries of what is possible in peptide science and beyond.